Cas no 61563-53-9 (Quinoline, 4-chloro-3,5,7-trimethyl-)

• Product Name: Quinoline, 4-chloro-3,5,7-trimethyl-
• CAS No: 61563-53-9
• MF: C₁₂H₁₂ClN
• MW: 205.683382034302
• CID: 474720
• PubChem ID: 12299308
• Update Time: 2025-04-19

Quinoline, 4-chloro-3,5,7-trimethyl- Chemical and Physical Properties

Names and Identifiers

• Quinoline, 4-chloro-3,5,7-trimethyl-
• 4-chloro-3,5,7-trimethylquinoline
• DTXSID70486190
• 61563-53-9

• Inchi： 1S/C12H12ClN/c1-7-4-8(2)11-10(5-7)14-6-9(3)12(11)13/h4-6H,1-3H3
• InChI Key： KRPBOBBDYDQGIA-UHFFFAOYSA-N
• SMILES： ClC1C(C)=CN=C2C=C(C)C=C(C)C2=1

Computed Properties

• Exact Mass: 205.06596
• Monoisotopic Mass: 205.0658271g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 12.9Ų

Experimental Properties

• PSA: 12.89